Cas no 647844-37-9 (Benzoic acid, 2-(hydroxymethyl)-5-methoxy-)

• Product Name: Benzoic acid, 2-(hydroxymethyl)-5-methoxy-
• CAS No: 647844-37-9
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 416677
• PubChem ID: 12081587
• Update Time: 2025-04-19

Benzoic acid, 2-(hydroxymethyl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(hydroxymethyl)-5-methoxy-
• 2-(hydroxymethyl)-5-methoxybenzoic acid
• AKOS015890993
• FT-0703727
• 2-Hydroxymethyl-5-methoxybenzoic acid
• SCHEMBL8482552
• G11812
• DTXSID40477237
• 647844-37-9

• Inchi： 1S/C9H10O4/c1-13-7-3-2-6(5-10)8(4-7)9(11)12/h2-4,10H,5H2,1H3,(H,11,12)
• InChI Key： ZJJVNQSJXSXQJV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CO)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives